Cas no 2741-75-5 ((17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one)

(17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one structure
2741-75-5 structure
Product Name:(17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one
CAS No:2741-75-5
MF:C19H28O2
MW:288.424426078796
CID:265797
PubChem ID:23617855
Update Time:2025-04-19

(17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one Chemical and Physical Properties

Names and Identifiers

    • Estr-5(10)-en-3-one,17-hydroxy-17-methyl-, (17b)- (9CI)
    • (17β)-17-Hydroxy-17-methylestr-5(10)-en-3-one
    • (8R,9S,13S,14S,17S)-17-hydroxy-13,17-dimethyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • A)-17-Hydroxy-17-Methylestr-5(10)-en-3-one
    • ESTR-5(10)-EN-3-ONE, 17-beta-HYDROXY-17-alpha-METHYL-
    • (8R, 9S, 13S, 14S, 17S)-17-hydroxy-13, 17-dimethyl-1, 2, 4, 6, 7, 8, 9, 11, 12, 14, 15, 16-dodecahydrocyclopenta[a]phenanthren-3-one
    • (17
    • DTXSID90181837
    • 17-beta-Hydroxy-17-alpha-methylestr-5(10)-en-3-one
    • 2741-75-5
    • (17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one
    • Inchi: 1S/C19H28O2/c1-18-9-7-15-14-6-4-13(20)11-12(14)3-5-16(15)17(18)8-10-19(18,2)21/h15-17,21H,3-11H2,1-2H3/t15-,16-,17+,18+,19+/m1/s1
    • InChI Key: BTGXWXORQARJRC-GFEQUFNTSA-N
    • SMILES: O[C@@]1(C)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 288.20904
  • Monoisotopic Mass: 288.20893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.12
  • Boiling Point: 429.2°C at 760 mmHg
  • Flash Point: 183.1°C
  • Refractive Index: 1.56
  • PSA: 37.3
  • LogP: 4.02330

(17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H950700-2.5mg
(17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one
2741-75-5
2.5mg
$ 224.00 2023-09-07
TRC
H950700-10mg
(17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one
2741-75-5
10mg
$ 701.00 2023-09-07
TRC
H950700-25mg
(17b)-17-Hydroxy-17-methylestr-5(10)-en-3-one
2741-75-5
25mg
$ 1392.00 2023-09-07
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